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Compound of Interest

Compound Name: 2,4-Dimethyl-1,3-dioxane

Cat. No.: B1172607

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2,4-Dimethyl-1,3-dioxane,
including its chemical and physical properties, synthesis, and safety information. The data is
presented to be a key resource for laboratory and research applications.

Chemical Identity and Properties

2,4-Dimethyl-1,3-dioxane is a heterocyclic organic compound. It is recognized as a natural
product found in sources such as papaya fruit and Amomum nilgiricum.[1][2][3] Its chemical
structure consists of a six-membered dioxane ring with two methyl substituents at positions 2
and 4.

Table 1: Physicochemical Properties of 2,4-Dimethyl-1,3-dioxane
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Property Value Source(s)
CAS Number 766-20-1 [L1[2][4][516]07118]
Molecular Formula CeH1202 [1112][4]15]18]
Molecular Weight 116.16 g/mol [1112][4]15118]
Appearance C.:olc')rless to pale yellow clear e

liquid
Boiling Point 116.5 - 118 °C [1][2]
Density 0.94 g/cm?3 [2]

Refractive Index

1.4120 - 1.4160

[2]

Flash Point

24 -29.9°C

[1](2]

Water Solubility

13970 mg/L at 25 °C

(estimated)

[1]

Purity

>98.0% (GC) available

commercially

[7](8]

Synthesis Protocol

A general method for the synthesis of dimethyl dioxanes involves the acid-catalyzed reaction of

an appropriate diol with an aldehyde or ketone. For 2,4-dimethyl-1,3-dioxane, a common

laboratory-scale synthesis involves the reaction of 1,3-butanediol with acetaldehyde.

Experimental Protocol: Acid-Catalyzed Synthesis of 2,4-Dimethyl-1,3-dioxane

Materials:

1,3-Butanediol

Acetaldehyde

Anhydrous solvent (e.g., dichloromethane or toluene)

Anhydrous acidic catalyst (e.g., p-toluenesulfonic acid or a strong acid ion-exchange resin)
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e Anhydrous sodium sulfate or magnesium sulfate
o Apparatus for distillation and a Dean-Stark trap or similar setup for water removal
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark
apparatus connected to a condenser, combine 1,3-butanediol and the chosen anhydrous
solvent.

o Catalyst Addition: Add a catalytic amount of the acid catalyst to the mixture.

» Reagent Addition: Slowly add acetaldehyde to the stirring mixture. The reaction is typically
exothermic, so controlled addition may be necessary.

o Reaction and Water Removal: Heat the reaction mixture to reflux. The water formed during
the reaction will be azeotropically removed and collected in the Dean-Stark trap. Monitor the
reaction progress by observing the amount of water collected. The reaction is complete when
no more water is formed.

o Workup:
o Cool the reaction mixture to room temperature.

o Neutralize the acid catalyst by washing the organic phase with a saturated aqueous
solution of sodium bicarbonate, followed by water.

o Separate the organic layer and dry it over an anhydrous drying agent like sodium sulfate.

« Purification: Filter off the drying agent and remove the solvent under reduced pressure. The
crude product can then be purified by fractional distillation to obtain pure 2,4-dimethyl-1,3-
dioxane.

For a related synthesis, 2,3-dimethoxy-2,3-dimethyl-1,4-dioxane can be prepared from biacetyl,
serving as a stable precursor for further reactions.[9]
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Caption: Synthesis workflow for 2,4-Dimethyl-1,3-dioxane.

Safety and Handling

2,4-Dimethyl-1,3-dioxane is classified as a flammable liquid and a dangerous good for

transport.[4][10] Appropriate safety precautions must be taken when handling this chemical.

Table 2: GHS Hazard Information

Hazard Description
Signal Word Danger
Pictograms & (Flammable)

Hazard Statements

H226: Flammable liquid and vapor.[10]

Precautionary Statements

P210: Keep away from heat, hot surfaces,
sparks, open flames, and other ignition sources.
No smoking.[10] P264: Wash hands and skin
thoroughly after handling.[11] P280: Wear
protective gloves/protective clothing/eye
protection/face protection.[11]
P303+P361+P353: IF ON SKIN (or hair): Take
off immediately all contaminated clothing. Rinse
skin with water/shower.[11] P403+P235: Store
in a well-ventilated place. Keep cool.[11] P501:
Dispose of contents/container in accordance

with local regulations.[11]
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Handling and Storage Recommendations:

Handle in a well-ventilated area, preferably in a fume hood.[10][11]
e Use non-sparking tools and take measures to prevent electrostatic discharge.[11][12]

o Store in a tightly closed container in a dry, cool, and well-ventilated place away from heat
and ignition sources.[11]

o Wear appropriate personal protective equipment (PPE), including safety goggles with side-
shields, chemical-resistant gloves, and flame-retardant clothing.[10][11]

» Avoid contact with skin and eyes, and avoid inhalation of vapors.[10][11] In case of contact,
rinse the affected area with plenty of water.[11][12] If inhaled, move to fresh air.[11][12]

Like other ethers, there is a potential for peroxide formation upon prolonged storage, especially
in the presence of air and light.[13] It is advisable to test for peroxides before distillation if the
compound has been stored for an extended period.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://cymitquimica.com/products/3B-D0708/24-dimethyl-13-dioxane/
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra00329a
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra00329a
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra00329a
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8199.pdf
https://www.chemicalbook.com/msds/2-4-dimethyl-1-3-dioxane.pdf
https://www.fishersci.com/store/msds?partNumber=AC305000500&productDescription=4-METHYL-1%2C3-DIOXANE+99%25+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.sciencemadness.org/smwiki/index.php/Dimethyl_dioxane
https://www.benchchem.com/product/b1172607#2-4-dimethyl-1-3-dioxane-cas-number-and-properties
https://www.benchchem.com/product/b1172607#2-4-dimethyl-1-3-dioxane-cas-number-and-properties
https://www.benchchem.com/product/b1172607#2-4-dimethyl-1-3-dioxane-cas-number-and-properties
https://www.benchchem.com/product/b1172607#2-4-dimethyl-1-3-dioxane-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172607?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

